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Compound of Interest

Compound Name: Navamepent

Cat. No.: B609426

For Researchers, Scientists, and Drug Development Professionals

Navamepent (also known as RX-10045) is a synthetic analog of Resolvin E1, an endogenous
lipid mediator known for its potent anti-inflammatory and pro-resolving properties. Developed to
harness these therapeutic benefits, Navamepent's primary mechanism of action is as a
modulator of Chemerin receptors. This guide provides a comparative analysis of
Navamepent's interaction with its primary target and its cross-reactivity profile with other
receptors, based on available experimental data.

Primary Target and Transporter Interactions

Navamepent is an agonist of the Chemokine-like receptor 1 (CMKLR1), also known as the
Chemerin receptor. This interaction is central to its anti-inflammatory effects. In addition to its
primary target, studies have investigated Navamepent's potential for off-target interactions,
particularly with drug transporter proteins. The following table summarizes the available
guantitative data on these interactions.
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Navamepent Comparison
Target Assay Type Reference
(RX-10045) Compound
Primary Target
Chemerin Resolvin E1 ]
) Functional
receptor Agonist (endogenous [1][2]
) Assays
(CMKLR1) ligand)
Transporter o
] IC50 (uM) Inhibition Assay [3]
Proteins
P-glycoprotein Verapamil 3H]-Digoxin
dgyeop 239 +11.2 .p o PH}-Dig [3]
(P-gp) (typical inhibitor) transport
Multidrug
Resistance- MK-571 (typical [3H]-Vinblastine
) 291 £79.2 o [3]
Associated inhibitor) transport
Protein 2 (MRP2)
Breast Cancer ) )
) Ko143 (typical [3H]-Abacavir
Resistance 300 + 42 S
] inhibitor) transport
Protein (BCRP)
Organic Cation o )
. Quinidine (typical ]
Transporter 1 Strong Inhibitor Uptake studies

inhibitor)
(OCT-1)

Note: A comprehensive cross-reactivity profile of Navamepent against a broad panel of G-
protein coupled receptors (GPCRS), ion channels, and kinases is not publicly available at the
time of this publication. The provided data focuses on its primary target and known interactions
with transporter proteins.

Signaling Pathway and Experimental Workflow

To visualize the molecular interactions and experimental procedures, the following diagrams
are provided.
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Cross-Reactivity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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